Cas no 5446-97-9 ( )

  structure
  structure
Product Name: 
CAS No:5446-97-9
MF:C19H16O10
MW:404.324346542358
CID:941440
PubChem ID:226359
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-[3-methoxy-4-[(2-methoxy-4-oxalophenoxy)methoxy]phenyl]-2-oxoacetic acid
    • 2,2'-{methanediylbis[oxy(3-methoxybenzene-4,1-diyl)]}bis(oxoacetic acid)
    • AC1L5EPK
    • AC1Q5RH0
    • AG-K-00797
    • AR-1D1065
    • bis-(4-hydroxyoxalyl-2-methoxy-phenoxy)-methane
    • CTK5A1168
    • NSC16739
    •  
    • Inchi: 1S/C19H16O10/c1-26-14-7-10(16(20)18(22)23)3-5-12(14)28-9-29-13-6-4-11(8-15(13)27-2)17(21)19(24)25/h3-8H,9H2,1-2H3,(H,22,23)(H,24,25)
    • InChI Key: SWLZWQUSTKJCBQ-UHFFFAOYSA-N
    • SMILES: O(COC1C=CC(C(C(=O)O)=O)=CC=1OC)C1C=CC(C(C(=O)O)=O)=CC=1OC

Computed Properties

  • Exact Mass: 404.07428
  • Monoisotopic Mass: 404.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 10
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 146Ų

Experimental Properties

  • Density: 1.433
  • Boiling Point: 627.9°C at 760 mmHg
  • Flash Point: 224.3°C
  • Refractive Index: 1.593
  • PSA: 145.66
  • LogP: 1.65370
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